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Introduction
Pentaerythritol Distearate (PEDS) is a non-ionic surfactant and ester formed from the

esterification of pentaerythritol and stearic acid.[1][2] In the realm of complex fluids, such as

emulsions, creams, and lotions, PEDS serves as a versatile rheology modifier, emulsifier, and

texturizer.[1][3] Its primary functions are to enhance viscosity, improve the stability of

formulations, and impart a desirable sensory profile.[1] PEDS is often utilized as an alternative

to traditional waxes and fatty alcohols, offering a non-waxy and smooth skin feel.[1] This

document provides detailed application notes and experimental protocols for evaluating the

performance of Pentaerythritol Distearate as a rheology modifier.

Physicochemical Properties
Pentaerythritol Distearate is a white to off-white, wax-like solid at room temperature.[1] Key

properties are summarized in the table below.
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Property Value Reference

INCI Name
PENTAERYTHRITYL

DISTEARATE
[2]

CAS Number 13081-97-5 [1]

Molecular Formula C41H80O6 [1]

Molecular Weight 669.07 g/mol [1]

Appearance
White to off-white wax-like

pellets or powder
[1]

Melting Point Approximately 72°C [4]

Solubility
Soluble in oil; insoluble in

water
[2]

Typical Usage Level 1-5% in cosmetic formulations [1]

Mechanism of Action as a Rheology Modifier
Pentaerythritol Distearate's ability to modify the rheology of complex fluids stems from its

molecular structure. The long, saturated stearate chains provide lipophilic character, while the

core pentaerythritol unit with its remaining free hydroxyl groups offers some hydrophilicity. In

oil-in-water (o/w) emulsions, PEDS orients itself at the oil-water interface, reducing interfacial

tension and acting as an emulsifier.[1] Its primary thickening effect, however, is attributed to the

formation of a structured network within the continuous phase of the formulation. This network,

composed of crystalline PEDS and entrapped solvent, physically restricts the movement of the

dispersed phase, thereby increasing the viscosity and yield stress of the system. This

contributes to the overall stability and texture of the product.[5]
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PEDS Structure-Function Relationship

Quantitative Data and Performance
While direct quantitative rheological data for Pentaerythritol Distearate is not extensively

available in public literature, its performance can be inferred from qualitative descriptions and

comparison with analogous materials like Pentaerythritol Tetrastearate (PETS). PEDS is

reported to have a stronger thickening ability compared to common texturizers like Myristyl
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Myristate (MM) and Cetyl Palmitate (CP).[4] The following table summarizes the expected

rheological impact of PEDS in a typical o/w emulsion.

Parameter
Expected Performance of PEDS (1-5%
w/w)

Viscosity
Significant increase in viscosity, proportional to

concentration.

Shear Thinning Behavior

Formulations are expected to be non-Newtonian

and exhibit shear-thinning properties, meaning

viscosity decreases with increasing shear rate.

This is desirable for cosmetic products, as it

allows for easy application with a rich feel at

rest.

Yield Stress

A measurable yield stress is anticipated, which

helps in stabilizing emulsions by preventing the

settling of suspended particles.

Temperature Stability

The rheological properties are expected to be

temperature-dependent, with viscosity generally

decreasing at higher temperatures. The melting

point of PEDS is a critical factor in formulation

processing.

Thixotropy

Formulations containing PEDS may exhibit

thixotropic behavior, where the viscosity

recovers over time after the cessation of shear.

This contributes to good sensory properties and

stability.

Experimental Protocols
The following protocols are designed to characterize the rheological properties of a complex

fluid formulated with Pentaerythritol Distearate.

Preparation of a Model Oil-in-Water (o/w) Emulsion
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Objective: To prepare a stable o/w emulsion containing Pentaerythritol Distearate for

rheological analysis.

Materials:

Pentaerythritol Distearate

Mineral Oil (or other suitable oil phase)

Deionized Water

Primary Emulsifier (e.g., Polysorbate 80)

Preservative (e.g., Phenoxyethanol)

Procedure:

Oil Phase Preparation: In a beaker, combine the mineral oil and Pentaerythritol Distearate.

Heat to 75-80°C with gentle stirring until all components are melted and homogenous.

Aqueous Phase Preparation: In a separate beaker, combine the deionized water, primary

emulsifier, and preservative. Heat to 75-80°C with stirring.

Emulsification: Slowly add the hot oil phase to the hot aqueous phase with continuous high-

shear mixing (e.g., using a homogenizer) for 5-10 minutes.

Cooling: Continue gentle stirring and cool the emulsion to room temperature.

Final Adjustment: Adjust the pH if necessary and add any temperature-sensitive ingredients

below 40°C.

Rheological Measurements
Objective: To quantify the viscosity, shear-thinning behavior, and viscoelastic properties of the

formulation.

Apparatus: A rotational rheometer with temperature control, equipped with parallel plate or

cone-and-plate geometry.
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Methodology:

Sample Loading: Place an adequate amount of the sample onto the lower plate of the

rheometer to ensure the gap is completely filled.

Equilibration: Allow the sample to equilibrate at the desired temperature (e.g., 25°C) for a set

period.

Shear Rate Sweep: Perform a shear rate sweep from a low shear rate (e.g., 0.1 s⁻¹) to a

high shear rate (e.g., 100 s⁻¹) and back down to the low shear rate.

Data Analysis: Plot viscosity as a function of shear rate. The resulting flow curve will indicate

the shear-thinning nature of the fluid. The area between the upward and downward curves

can indicate the degree of thixotropy.

Methodology:

Amplitude Sweep: First, perform a strain or stress amplitude sweep at a constant frequency

to determine the linear viscoelastic region (LVER), where the storage modulus (G') and loss

modulus (G'') are independent of the applied strain/stress.

Frequency Sweep: Within the LVER, perform a frequency sweep (e.g., from 0.1 to 100 rad/s)

at a constant strain/stress.

Data Analysis: Plot G' and G'' as a function of frequency. In a structured fluid, G' will typically

be greater than G'', indicating a more solid-like (elastic) behavior at rest.

Stability Testing
Objective: To assess the physical stability of the formulation over time and under stress

conditions.

Procedure:

Store samples of the formulation at elevated temperatures (e.g., 40°C and 50°C) for a period

of 1 to 3 months.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


At regular intervals, evaluate the samples for any signs of instability such as phase

separation, creaming, or significant changes in viscosity and appearance.

Procedure:

Subject the formulation to a series of freeze-thaw cycles (e.g., 24 hours at -10°C followed by

24 hours at room temperature).

After each cycle, visually inspect the sample for any changes in homogeneity, texture, or

evidence of phase separation.
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Experimental Workflow for PEDS Evaluation

Conclusion
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Pentaerythritol Distearate is an effective rheology modifier for complex fluids, particularly in

cosmetic and pharmaceutical applications. It provides significant viscosity enhancement, shear-

thinning properties, and contributes to the overall stability and sensory experience of the final

product. The experimental protocols outlined in this document provide a framework for the

systematic evaluation of PEDS in various formulations. Further research to generate and

publish quantitative rheological data for PEDS under different conditions would be highly

valuable to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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